Cas no 51577-37-8 (2-Undecenoic acid, ethyl ester, (2E)-)

2-Undecenoic acid, ethyl ester, (2E)- structure
51577-37-8 structure
Product Name:2-Undecenoic acid, ethyl ester, (2E)-
CAS No:51577-37-8
MF:C13H24O2
MW:212.328464508057
CID:361961
PubChem ID:12349897
Update Time:2025-04-19

2-Undecenoic acid, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Undecenoic acid, ethyl ester, (2E)-
    • ethyl undec-2-enoate
    • SCHEMBL17019612
    • ethyl (E)-undec-2-enoate
    • (E)-2-Undecenoic acid ethyl ester
    • 51577-37-8
    • Inchi: 1S/C13H24O2/c1-3-5-6-7-8-9-10-11-12-13(14)15-4-2/h11-12H,3-10H2,1-2H3/b12-11+
    • InChI Key: PERJJPDPIXBRBO-VAWYXSNFSA-N
    • SMILES: O(CC)C(/C=C/CCCCCCCC)=O

Computed Properties

  • Exact Mass: 212.17772
  • Monoisotopic Mass: 212.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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